Cas no 1805060-23-4 (3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1805060-23-4
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4886497
• Update Time: 2025-06-12

3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H5F6NO2/c10-7(11)6-3(2-5(17)18)1-4(9(13,14)15)16-8(6)12/h1,7H,2H2,(H,17,18)
• InChI Key： XUBNSHYZELVUPN-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=CC(C(F)(F)F)=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid

3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1805060-23-4): A Comprehensive Overview

3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1805060-23-4) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique fluorinated structure, has garnered considerable attention due to its versatile applications in drug discovery, agrochemicals, and materials science. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, supported by the latest research findings.

Chemical Structure and Properties

3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid is a complex organic molecule that features a pyridine ring substituted with multiple fluorine atoms and a difluoromethyl group. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, making it highly resistant to metabolic degradation and enhancing its biological activity. The compound's molecular formula is C₁₁H₆F₇NO₂, with a molecular weight of approximately 305.15 g/mol.

The compound exhibits excellent solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Its high thermal stability and low reactivity under mild conditions make it an ideal candidate for long-term storage and handling in laboratory settings.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid involves several well-documented steps, each requiring precise control over reaction conditions to ensure high yields and purity. One of the most common approaches involves the sequential functionalization of a pyridine ring with fluorine atoms and the introduction of the difluoromethyl group.

A typical synthetic route begins with the preparation of a 2-fluoro-6-trifluoromethylpyridine derivative, which can be achieved through electrophilic fluorination or direct trifluoromethylation reactions. Subsequently, the difluoromethyl group is introduced via a nucleophilic substitution reaction using a suitable difluoromethylating agent such as diethylaminosulfur trifluoride (DAST). Finally, the carboxylic acid functionality is introduced through an esterification or carboxylation step.

Biological Activity and Applications

3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid has shown promising biological activity in several areas of research. Recent studies have demonstrated its potential as a lead compound for the development of novel pharmaceutical agents targeting various diseases. For instance, its ability to modulate specific enzymes and receptors makes it a valuable tool in drug discovery programs focused on cancer, neurodegenerative disorders, and infectious diseases.

In addition to its pharmaceutical applications, this compound has also been explored for its use in agrochemicals. Its high stability and low toxicity profile make it suitable for developing new herbicides and insecticides that are effective against resistant pests while minimizing environmental impact.

Current Research Trends

The ongoing research on 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid is focused on optimizing its synthetic routes to improve yield and purity while reducing costs. Advanced computational methods are being employed to predict the compound's behavior in different biological systems, guiding experimental design and reducing the need for extensive trial-and-error processes.

In the field of medicinal chemistry, efforts are underway to develop analogs of this compound with enhanced pharmacological properties. These analogs are being tested for their efficacy in preclinical models of various diseases, with promising results reported in several peer-reviewed journals.

Safety Considerations

While 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines to prevent exposure risks. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. Additionally, proper disposal methods should be followed to ensure environmental safety.

Conclusion

3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1805060-23-4) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. Its unique chemical structure confers desirable properties that make it an attractive candidate for drug discovery, agrochemical development, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.